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Compound of Interest

Compound Name: 2-Fluoro-5-methylaniline

Cat. No.: B1296174

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Fluoro-5-methylaniline, a key intermediate in the synthesis of pharmaceuticals and other
specialty chemicals. Due to a lack of specific quantitative solubility data in publicly available
literature and chemical databases, this document focuses on providing qualitative solubility
information, comparative data for a structural isomer, and a detailed experimental protocol for
determining its solubility in various organic solvents.

Introduction to 2-Fluoro-5-methylaniline

2-Fluoro-5-methylaniline (also known as 6-Fluoro-m-toluidine) is an aromatic amine with the
chemical formula C7HsFN. Its chemical structure, featuring a fluorine atom and a methyl group
on the aniline ring, imparts unique properties that are leveraged in organic synthesis.
Understanding its solubility is crucial for reaction optimization, purification processes, and
formulation development.

Physical Properties of 2-Fluoro-5-methylaniline:
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Property Value

CAS Number 452-84-6

Molecular Weight 125.14 g/mol

Appearance Clear yellow to brown liquid
Boiling Point 80-86 °C at 11 mmHg[1]
Density 1.109 g/mL at 25 °C[1]
Refractive Index n20/D 1.533[1]

Solubility Data
Qualitative Solubility of 2-Fluoro-5-methylaniline

While specific quantitative data is not readily available, chemical suppliers and databases
gualitatively describe 2-Fluoro-5-methylaniline as being soluble in organic solvents. This
general solubility is a key characteristic that facilitates its use in a variety of chemical reactions
and applications.

Comparative Solubility Data of Isomer: 5-Fluoro-2-
methylaniline

To provide some context for researchers, limited solubility data for a structural isomer, 5-Fluoro-
2-methylaniline (CAS No. 367-29-3), is presented below. It is important to note that while
structurally similar, the solubility of isomers can vary.

Solvent Solubility

Water Insoluble[2]

A calculated Log10 of water solubility in mol/L for 5-Fluoro-2-methylaniline is -1.91, indicating
low aqueous solubility.

Experimental Protocol for Solubility Determination
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This section outlines a detailed methodology for determining the quantitative solubility of 2-
Fluoro-5-methylaniline in various organic solvents. This protocol is based on the isothermal
shake-flask method, a widely accepted technique for solubility measurement.

Safety Precautions

2-Fluoro-5-methylaniline is a hazardous substance. Adherence to safety protocols is
mandatory.

o Hazard Codes: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335
(May cause respiratory irritation).[1]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat. Work in a well-ventilated
fume hood.[1]

« Handling: Avoid inhalation of vapors and contact with skin and eyes.

Materials and Equipment

¢ 2-Fluoro-5-methylaniline (=98% purity)

o Selected organic solvents (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate,
toluene, hexane) of analytical grade

o Analytical balance (x0.1 mg)
 Vials with screw caps

e Thermostatic shaker or water bath
o Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)
or Gas Chromatography (GC) system

e Volumetric flasks and pipettes

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1296174?utm_src=pdf-body
https://www.benchchem.com/product/b1296174?utm_src=pdf-body
https://www.benchchem.com/product/b1296174?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/101354
https://www.sigmaaldrich.com/US/en/product/aldrich/101354
https://www.benchchem.com/product/b1296174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Syringe filters (e.g., 0.45 um PTFE)

Experimental Procedure

» Preparation of Saturated Solutions:

o Add an excess amount of 2-Fluoro-5-methylaniline to a series of vials, each containing a
known volume of a different organic solvent. The excess solid ensures that a saturated
solution is formed.

o Seal the vials tightly to prevent solvent evaporation.
o Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

o Equilibrate the samples for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium
solubility is reached. The equilibration time should be determined experimentally by taking
measurements at different time points until the concentration remains constant.

e Sample Separation:

o After equilibration, allow the vials to stand undisturbed at the set temperature for a short
period to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pipette.

o Filter the withdrawn sample through a syringe filter to remove any undissolved
microparticles.

e Analysis:

o Accurately dilute the filtered saturated solution with the respective solvent to a
concentration within the calibration range of the analytical method.

o Analyze the diluted samples using a validated HPLC or GC method to determine the
concentration of 2-Fluoro-5-methylaniline.

o Prepare a calibration curve using standard solutions of 2-Fluoro-5-methylaniline of
known concentrations in each solvent.
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e Data Calculation:

o Calculate the solubility of 2-Fluoro-5-methylaniline in each solvent using the determined
concentration and the dilution factor.

o Express the solubility in appropriate units, such as g/100 mL, mol/L, or mole fraction.

Visualizations

The following diagrams illustrate the key logical and experimental workflows described in this

guide.
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2-Fluoro-5-methylaniline

Compound Properties

Aromatic Amine

- Fluoro group
- Methyl group

Solvent Properties

Nonpolar Solvents

Polar Nature

Low Polarity

Solubility Prediction
‘Like Dissolves Like'

(e.g., Toluene, Hexane)

Polar Solvents
(e.g., Methanol, Ethanol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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